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Compound of Interest

Compound Name: Proglumide sodium

Cat. No.: B8530470

Abstract & Core Directive

Proglumide sodium (Na-Proglumide) is a hon-selective cholecystokinin (CCK) receptor
antagonist used extensively to study gastrointestinal motility, pancreatic secretion, and CNS
signaling. Unlike its free acid counterpart, the sodium salt is engineered for hydrophilicity.

Critical Insight: The choice of solvent—Water vs. Dimethyl Sulfoxide (DMSO)—is not merely a
matter of solubility but of biological compatibility. While DMSO is a universal solvent for many
small molecules, Water is the superior and recommended vehicle for Proglumide Sodium.
Using DMSO for the salt form is often a procedural error stemming from protocols designed for
the free acid form. Unnecessary DMSO introduction compromises cell viability in vitro and
introduces vehicle toxicity variables in vivo.

This guide provides the definitive protocols for aqueous preparation and delineates the narrow
use-cases where DMSO might still be required.

Physicochemical Profile & Solvent Selection Logic

Understanding the molecular properties is the first step to reproducible stock generation.

Table 1: Physicochemical Properties of Proglumide
Sodium
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Property

Specification

Notes

Chemical Name

Proglumide sodium salt

Distinct from Proglumide (Free
Acid)

Molecular Weight

356.39 g/mol

Use this value for Molarity

calculations

Formula

CisH2sN2NaOa

Solubility (Water)

~35 mg/mL (100 mM)

Preferred. Highly soluble.[1]

Solubility (DMSO)

Variable / Not Recommended

Sodium salts often show
poor/slow solubility in DMSO

compared to free acids.

Storage (Solid)

Desiccate at RT (+15°C to
+25°C)

Hygroscopic; keep tightly
sealed.

Storage (Solution)

-20°C (Aliquot)

Stable for ~1 month. Avoid

freeze-thaw.

Decision Logic: The "Why" Behind the Solvent

The following decision tree illustrates the logical flow for selecting the correct solvent based on

the specific form of the compound and the intended application.
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Start: Select Compound Form

Proglumide (Free Acid) Proglumide Sodium
(Hydrophobic) (Hydrophilic Salt)

ow agueous solubility igh aqueous solubility

Solvent: DMSO Solvent: Distilled Water
(Required for solubility) (Gold Standard)

/
/
/

CRITICAL ALERT:
DMSO > 0.1% is toxic to
primary neurons/acini

Intended Application?

Requires high dilution Direct addition Safe for injection

In Vitro (Cell Culture) In Vivo (Animal Models)

Click to download full resolution via product page

Figure 1: Solvent Selection Decision Tree. Note that Proglumide Sodium is specifically
optimized for aqueous solubility, negating the need for DMSO in most workflows.

Protocol A: Aqueous Stock Preparation (Gold
Standard)

Application: In vitro cell culture (acini, neurons, cancer lines), In vivo injection (IP, IV, Oral).
Target Concentration: 50 mM (Stock).

Materials
¢ Proglumide Sodium Salt (Purity >98%).[1]
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 Sterile Milli-Q Water (18.2 MQ-cm) or USP-grade Water for Injection (WFI).
e 0.22 um Polyethersulfone (PES) Syringe Filter (Low protein binding).

 Sterile light-protected microcentrifuge tubes (Amber).

Step-by-Step Workflow

 Calculation: To prepare 10 mL of a 50 mM stock solution: ngcontent-ng-c3932382896=""
_nghost-ng-c102404335="" class="ng-star-inserted display">

e Weighing:

o Equilibrate the vial to room temperature before opening to prevent condensation (the salt
is hygroscopic).

o Weigh 178.2 mg of Proglumide Sodium into a sterile 15 mL conical tube.
 Dissolution:

Add 8.0 mL of sterile water.

o

[¢]

Vortex gently for 30—60 seconds. The salt should dissolve rapidly at room temperature.

[¢]

Note: Do not sonicate unless absolutely necessary, as heat can degrade the compound.

[e]

Adjust final volume to 10.0 mL with water.
 Sterilization (Crucial for Biology):
o Pass the solution through a 0.22 um PES syringe filter into a sterile receiver.

o Why PES? Nylon filters can bind certain small molecules; PES is preferred for aqueous
drug recovery.

e Aliquot & Storage:

o Dispense into 100 pL — 500 pL aliquots in amber tubes.
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o Store at -20°C.
o Stability:[2] Stable for up to 1 month. Discard after 1 month or if precipitate forms.

Protocol B: DMSO Preparation (Conditional)

Application: High-throughput screening (HTS) libraries where DMSO is the universal solvent, or
co-formulation with hydrophobic drugs. Warning: Not recommended for primary cell culture due

to vehicle toxicity.

Materials
e Anhydrous DMSO (Dimethyl Sulfoxide), Grade =99.9%.

» Note: DMSO is hygroscopic. Use a fresh bottle or one stored over molecular sieves.

Step-by-Step Workflow

o Safety Check: DMSO penetrates skin and carries dissolved contaminants into the body.

Wear nitrile gloves.
 Dissolution:
o Weigh desired mass (e.g., 10 mg).
o Add Anhydrous DMSO to achieve 10-50 mM.
o Vortex vigorously.[3]

o Observation: Dissolution may be slower than in water. If undissolved particles remain,
warm gently to 37°C (water bath) for 2 minutes.

e Storage:
o DMSO freezes at ~18°C. Storing at -20°C will freeze the stock solid.

o Freeze-Thaw Risk: Repeated freezing/thawing of DMSO stocks can introduce water
(condensation), which may cause the sodium salt to precipitate or degrade over long
periods.
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o Recommendation: Use single-use aliquots to avoid freeze-thaw cycles.

Experimental Workflow Visualization

The following diagram outlines the critical path for preparing and validating the stock solution.

4. Filter Sterilize
(0.22 pm PES)

1. Equilibrate
(Prevent Condensation)

2. Weigh Mass
(e.g., 178.2 mg)

3. Dissolve
(Water preferred)

QC Check:
Clear? No Precipitate?

Fail (Vortex/Warm)

Pass 5. Aliquot & Freeze
> (-20°C)

Click to download full resolution via product page
Figure 2: Preparation Workflow for Proglumide Sodium Stock Solution.

yuality Control bleshoofi

Issue Probable Cause Corrective Action

... Vortex at room temperature. If
S . Low temperature solubility limit o .
Precipitation upon thawing precipitate persists, warm to

reached or water evaporation. o _
37°C. If still insoluble, discard.

] ) Oxidation (common in old ]
Yellowing of solution Discard. Prepare fresh.
DMSO stocks).

_ Switch to Water Protocol
o ) DMSO concentration > 0.1% ]
Cell Toxicity (In Vitro) ] (Protocol A). If using DMSO,
or Osmotic shock. ) o
ensure final dilution is >1:1000.

For precise analytical work,
) ) ) dissolve in PBS (Phosphate
_ Sodium salt is alkaline; o
pH Drift ) Buffered Saline) instead of
unbuffered water may drift. , _
water, provided concentration

is <20 mM to avoid salting out.
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» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 23677833, Proglumide sodium. Retrieved from [Link]

e Cheng, X., etal. (2003).[2] Studies on repository compound stability in DMSO under various
conditions. Journal of Biomolecular Screening. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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